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Compound of Interest

Compound Name: 3-Ethoxy-1,2-propanediol

Cat. No.: B054293 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

3-Ethoxy-1,2-propanediol, with a focus on its boiling point and density. Detailed experimental

protocols for the determination of these properties are outlined to ensure accurate and

reproducible results in a laboratory setting.

Physicochemical Data of 3-Ethoxy-1,2-propanediol
Quantitative data for 3-Ethoxy-1,2-propanediol are summarized in the table below for easy

reference and comparison.

Property Value Units Conditions

Boiling Point 222 °C
at standard

atmospheric pressure

Density 1.063 g/mL at 25 °C

Molecular Weight 120.15 g/mol

Refractive Index 1.441 at 20 °C

Flash Point 110 °C
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Experimental Protocols
Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The following protocol describes the capillary method for determining the boiling point

of 3-Ethoxy-1,2-propanediol.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube

Bunsen burner or heating mantle

Stand and clamps

Procedure:

A small amount of 3-Ethoxy-1,2-propanediol is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

liquid.

The test tube is attached to a thermometer, ensuring the bulb of the thermometer is level

with the bottom of the test tube.

The assembly is clamped and immersed in a Thiele tube or an oil bath.

The apparatus is heated gently. As the temperature rises, a stream of bubbles will emerge

from the open end of the capillary tube.

The heating is discontinued when a steady stream of bubbles is observed.
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The liquid is allowed to cool. The temperature at which the liquid just begins to enter the

capillary tube is recorded as the boiling point.[1][2][3]

Determination of Density
The density of a substance is its mass per unit volume. The following protocol outlines the

procedure for determining the density of 3-Ethoxy-1,2-propanediol using a pycnometer or a

graduated cylinder and a balance.

Apparatus:

Pycnometer or a graduated cylinder

Analytical balance

Thermometer

Water bath (for temperature control)

Procedure:

The mass of a clean, dry pycnometer or graduated cylinder is accurately measured using an

analytical balance.

The vessel is filled with 3-Ethoxy-1,2-propanediol. If using a pycnometer, it is filled to the

mark. If using a graduated cylinder, a specific volume is measured.

The temperature of the liquid is allowed to equilibrate to 25°C, using a water bath if

necessary.

The mass of the vessel containing the liquid is measured.

The volume of the liquid is determined. For a pycnometer, this is its calibrated volume. For a

graduated cylinder, the volume is read directly from the graduations.

The density is calculated by dividing the mass of the liquid (mass of the filled vessel minus

the mass of the empty vessel) by its volume.[4]
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Synthesis Workflow of 3-Ethoxy-1,2-propanediol
The following diagram illustrates a common laboratory synthesis method for 3-Ethoxy-1,2-
propanediol starting from glycerol and ethanol.
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Caption: Synthesis workflow for 3-Ethoxy-1,2-propanediol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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